Cas no 1448869-67-7 (Ethyl 2-bromo-1-isopropyl-1H-imidazole-4-carboxylate)

• Product Name: Ethyl 2-bromo-1-isopropyl-1H-imidazole-4-carboxylate
• CAS No: 1448869-67-7
• MF: C₉H₁₃BrN₂O₂
• MW: 261.115721464157
• MDL: MFCD30489390
• CID: 2359802
• PubChem ID: 86707750
• Update Time: 2024-11-02

Ethyl 2-bromo-1-isopropyl-1H-imidazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-isopropyl-1H-imidazole-4-carboxylic acid ethyl ester
• ethyl 2-bromo-1-isopropyl-1H-imidazole-4-carboxylate
• NNUJJAUUBLDRIP-UHFFFAOYSA-N
• SCHEMBL15142107
• ethyl2-bromo-1-isopropyl-1H-imidazole-4-carboxylate
• YHC86967
• A1-22720
• 1H-Imidazole-4-carboxylic acid, 2-bromo-1-(1-methylethyl)-, ethyl ester
• AS-72864
• CS-0040786
• AKOS030527942
• MFCD30489390
• 1448869-67-7
• ethyl 2-bromo-1-isopropylimidazole-4-carboxylate
• D72119
• ethyl 2-bromo-1-propan-2-ylimidazole-4-carboxylate
• ethyl 2-bromo-1-(propan-2-yl)-1H-imidazole-4-carboxylate
• DB-202928
• Ethyl 2-bromo-1-isopropyl-1H-imidazole-4-carboxylate

• MDL： MFCD30489390
• Inchi： 1S/C9H13BrN2O2/c1-4-14-8(13)7-5-12(6(2)3)9(10)11-7/h5-6H,4H2,1-3H3
• InChI Key： NNUJJAUUBLDRIP-UHFFFAOYSA-N
• SMILES： BrC1=NC(C(=O)OCC)=CN1C(C)C

Computed Properties

• Exact Mass: 260.01604g/mol
• Monoisotopic Mass: 260.01604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1
• XLogP3: 2.3